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Compound Name: Sodium lauroyl lactylate

Cat. No.: B077798 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium Lauroyl Lactylate (SLL) is an anionic surfactant prized for its emulsifying,

moisturizing, and mild cleansing properties in the cosmetic, pharmaceutical, and food

industries.[1] Derived from the esterification of lauric acid with the sodium salt of lactic acid,

SLL is a bio-based and biodegradable ingredient, aligning with the growing demand for

sustainable raw materials.[1] This technical guide provides a comprehensive overview of the

core mechanism of action of Sodium Lauroyl Lactylate as an emulsifier, with a focus on its

physicochemical properties, interfacial behavior, and the formation of stabilizing structures in

emulsions. This document is intended for researchers, scientists, and drug development

professionals seeking a deeper understanding of SLL's functionality in formulation science.

Physicochemical Properties of Sodium Lauroyl
Lactylate
The emulsifying capacity of SLL is rooted in its amphiphilic molecular structure, which features

a lipophilic lauroyl tail and a hydrophilic lactylate headgroup. Key physicochemical parameters

that govern its performance are summarized in the table below.
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Property Value
Significance in
Emulsification

Molecular Formula C₁₈H₃₁NaO₆[2]
Defines the overall size and

polarity of the molecule.

Hydrophilic-Lipophilic Balance

(HLB)
14.4

Indicates a strong affinity for

water, making it an effective

oil-in-water (O/W) emulsifier.[3]

Critical Micelle Concentration

(CMC)
~700 µM (in PBS)[4]

The concentration at which

SLL monomers self-assemble

into micelles, significantly

reducing surface tension.

Surface Tension of Mixed

Systems

Can reach as low as 22.6

mN/m (in a mixture with

sodium lauroyl glycinate)[5]

Demonstrates its efficiency in

reducing the interfacial energy

between oil and water phases,

facilitating emulsification.

Core Emulsification Mechanism: Formation of
Lamellar Liquid Crystalline Structures
The primary mechanism by which Sodium Lauroyl Lactylate stabilizes emulsions is through

the formation of lamellar liquid crystalline structures at the oil-water interface and within the

continuous aqueous phase.[6] This process can be understood through the following stages:

Adsorption at the Interface: SLL molecules rapidly migrate to the oil-water interface, orienting

themselves with their lipophilic lauroyl tails in the oil phase and their hydrophilic lactylate

headgroups in the water phase. This adsorption significantly lowers the interfacial tension

between the two phases.[6][7]

Formation of a Protective Film: As the concentration of SLL at the interface increases, the

molecules pack together to form a condensed film around the oil droplets. This film acts as a

mechanical barrier, preventing the droplets from coalescing.

Development of Lamellar Liquid Crystals: At concentrations above the CMC, excess SLL

molecules in the aqueous phase, often in conjunction with co-emulsifiers like fatty alcohols,
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self-assemble into bilayers. These bilayers stack into ordered, multi-layered structures

known as lamellar liquid crystals.[8]

Emulsion Stabilization: These lamellar structures contribute to emulsion stability in two ways:

They can surround the oil droplets in multiple layers, creating a robust barrier that further

prevents coalescence.[8]

They form a three-dimensional network within the continuous aqueous phase, increasing

the viscosity of the system and impeding the movement and creaming of the oil droplets.

[8]

The formation of these liquid crystalline structures is a key differentiator for SLL and contributes

to the long-term stability and unique sensory properties of the emulsions it stabilizes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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